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Abstract
Pinocembrin chalcone, scientifically known as (E)-3-phenyl-1-(2,4,6-trihydroxyphenyl)prop-2-

en-1-one, is a natural flavonoid that has garnered significant interest in the scientific

community. As a member of the chalcone family, it serves as a precursor in the biosynthesis of

pinocembrin. This technical guide provides an in-depth overview of the physical and chemical

properties of pinocembrin chalcone, detailed experimental protocols for its synthesis and

purification, and an exploration of its biological activities through various signaling pathways.

The information is presented to support further research and development of this promising

compound.

Physical and Chemical Properties
Pinocembrin chalcone is a solid compound with the molecular formula C₁₅H₁₂O₄ and a

molecular weight of 256.25 g/mol .[1] It is also commonly referred to as 2',4',6'-

Trihydroxychalcone.[2]
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Property Value Reference

Molecular Formula C₁₅H₁₂O₄ [1]

Molecular Weight 256.25 g/mol [1]

IUPAC Name

(E)-3-phenyl-1-(2,4,6-

trihydroxyphenyl)prop-2-en-1-

one

[1]

CAS Number 4197-97-1

Physical Form Solid

Solubility

Soluble in ethanol, DMSO, and

dimethyl formamide (DMF).

Sparingly soluble in aqueous

buffers.

Spectral Data
Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for the structural elucidation of

organic compounds. The following are characteristic shifts for pinocembrin chalcone:

¹H NMR and ¹³C NMR Data for Pinocembrin Chalcone
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Atom No. ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm,
multiplicity, J in Hz)
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Note: Detailed experimental NMR data with specific peak assignments for pinocembrin
chalcone is not readily available in the public domain and would require experimental

determination.

Experimental Protocols
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Synthesis of Pinocembrin Chalcone (Claisen-Schmidt
Condensation)
The synthesis of pinocembrin chalcone is typically achieved through a base-catalyzed

Claisen-Schmidt condensation between 2,4,6-trihydroxyacetophenone and benzaldehyde.

Materials:

2,4,6-trihydroxyacetophenone

Benzaldehyde

Ethanol

Potassium hydroxide (KOH)

Hydrochloric acid (HCl)

Distilled water

Ice

Procedure:

Dissolve 2,4,6-trihydroxyacetophenone (1 equivalent) in ethanol in a round-bottom flask.

Add benzaldehyde (1 equivalent) to the solution and stir at room temperature.

Slowly add a solution of potassium hydroxide (a strong base) in ethanol or water to the

mixture while maintaining the temperature with an ice bath.

Allow the reaction mixture to stir at room temperature for several hours to overnight. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, pour the mixture into a beaker containing crushed ice and

acidify with dilute hydrochloric acid until the pH is acidic.

The precipitated solid, pinocembrin chalcone, is then collected by vacuum filtration.
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Purification
The crude pinocembrin chalcone can be purified by recrystallization from a suitable solvent

system, such as ethanol-water, to yield a pure crystalline solid.

Procedure:

Dissolve the crude product in a minimal amount of hot ethanol.

Gradually add hot distilled water until the solution becomes slightly turbid.

Allow the solution to cool slowly to room temperature and then in an ice bath to facilitate

crystallization.

Collect the purified crystals by vacuum filtration and wash with a small amount of cold

ethanol-water mixture.

Dry the crystals under vacuum.

Biological Activity and Signaling Pathways
Pinocembrin chalcone exhibits a range of biological activities, including antibacterial and

metabolic regulatory effects. These activities are mediated through its interaction with specific

cellular signaling pathways.

AMPK Signaling Pathway
Pinocembrin chalcone has been shown to activate AMP-activated protein kinase (AMPK).

AMPK is a key regulator of cellular energy homeostasis. Activation of AMPK can lead to

beneficial effects on glucose and lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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